Cas no 6552-55-2 (tert-butyl trityl sulfide)

tert-butyl trityl sulfide structure
tert-butyl trityl sulfide structure
Product name:tert-butyl trityl sulfide
CAS No:6552-55-2
MF:C23H24S
MW:332.50166
CID:1689146
PubChem ID:6455152

tert-butyl trityl sulfide Chemical and Physical Properties

Names and Identifiers

    • tert-butyl trityl sulfide
    • Benzene, 1,1',1''-(((1,1-dimethylethyl)thio)methylidyne)tris-
    • Sulfide, tert-butyl trityl
    • [tert-butylsulfanyl(diphenyl)methyl]benzene
    • 6552-55-2
    • SCHEMBL12308063
    • DTXSID40215818
    • Inchi: InChI=1S/C23H24S/c1-22(2,3)24-23(19-13-7-4-8-14-19,20-15-9-5-10-16-20)21-17-11-6-12-18-21/h4-18H,1-3H3
    • InChI Key: DPTCBZNEMCMIET-UHFFFAOYSA-N
    • SMILES: CC(C)(C)SC(C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3

Computed Properties

  • Exact Mass: 332.16002
  • Monoisotopic Mass: 332.159871
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 25.3
  • XLogP3: 6.5

Experimental Properties

  • Density: 1.062
  • Boiling Point: 426.9°C at 760 mmHg
  • Flash Point: 200.4°C
  • Refractive Index: 1.593
  • PSA: 0

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